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Compound of Interest

4,5-Dimethylthiazole-2-
Compound Name:
carbaldehyde

Cat. No.: B1316184

Essential Safety and Handling Guide for 4,5-
Dimethylthiazole-2-carbaldehyde

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 4,5-Dimethylthiazole-2-carbaldehyde. The
following procedures are based on established safety protocols for similar thiazole and
aldehyde compounds and are intended to ensure safe handling, storage, and disposal.

Chemical Profile:

« Name: 4,5-Dimethylthiazole-2-carbaldehyde

Synonyms: 4,5-Dimethylthiazole-2-carboxaldehyde

CAS Number: 74531-15-0

Molecular Formula: CeH7NOS

Molecular Weight: 141.19 g/mol

Hazard Identification and Precautionary Measures
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While a specific, comprehensive toxicological profile for 4,5-Dimethylthiazole-2-carbaldehyde
is not readily available, analogous compounds within the thiazole and aldehyde classes
present known hazards. It is crucial to handle this compound with care, assuming it may cause
skin, eye, and respiratory irritation.[1]

Potential Hazards:

May cause skin irritation.

May cause serious eye irritation.

May cause respiratory irritation.

May be harmful if swallowed or inhaled.[2][3]

Precautionary Statements:

o Obtain special instructions before use.[4]

¢ Do not handle until all safety precautions have been read and understood.[4]

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[5]

o Wash skin thoroughly after handling.[1]

e Use only outdoors or in a well-ventilated area.[1]

o Wear protective gloves, protective clothing, eye protection, and face protection.
o Store in a well-ventilated place and keep the container tightly closed.[4]

» Dispose of contents and container to an approved waste disposal plant.[4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.
The following table summarizes the recommended equipment for handling 4,5-
Dimethylthiazole-2-carbaldehyde.
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PPE Category

Recommended Equipment

Justification

Eye and Face Protection

Chemical splash goggles that
meet ANSI Z87.1 standards. A
face shield should be worn
over safety glasses when there
is a significant risk of
splashing.[6][7]

Thiazole derivatives and
aldehydes can cause serious
eye irritation.[2] Goggles
provide direct protection
against splashes, while a face

shield offers a broader batrrier.

Hand Protection

Disposable, powder-free nitrile
gloves are recommended for
incidental contact.[6][8] For
prolonged contact or tasks with
a higher risk of splashing,
consider double-gloving or
using thicker, chemical-

resistant gloves.[6]

Nitrile gloves offer good short-
term protection against a
range of chemicals.[9] Always
inspect gloves for tears or
holes before use and wash
hands thoroughly after

removal.

Body Protection

A chemical-resistant lab coat
or apron should be worn to
protect personal clothing.[6][8]
For larger-scale operations,
chemical-resistant coveralls

may be necessary.[7]

Protects against accidental
spills and contamination of

personal clothing.[6]

Respiratory Protection

Handle in a well-ventilated
area, preferably within a
chemical fume hood.[10][11] If
engineering controls are not
sufficient to maintain exposure
below permissible limits, a
NIOSH-approved respirator
may be necessary.[7][12]

Aldehyd vapors can be
irritating to the respiratory tract.
[13] A fume hood is the primary

means of exposure control.

Closed-toe, closed-heel shoes

Protects feet from spills and

Footwear made of a non-porous _ _
) falling objects.
material.[8][10]
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Operational Plan: Safe Handling and Storage

Adherence to proper handling and storage protocols is essential for maintaining a safe
laboratory environment.

Handling:

Ventilation: Always handle 4,5-Dimethylthiazole-2-carbaldehyde in a well-ventilated area,
preferably within a certified chemical fume hood to minimize inhalation of vapors.[10][11]

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing by consistently wearing
the appropriate PPE.[10]

o Aerosol and Dust Prevention: Handle the compound in a manner that minimizes the
generation of dust and aerosols.[10]

e Hygiene: Wash hands thoroughly with soap and water after handling and before eating,
drinking, or smoking.[10] Contaminated clothing should be removed immediately and
laundered before reuse.[10]

Storage:
o Container: Store the compound in a tightly closed, properly labeled container.[10]

e Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.[4][10]

e Segregation: Store separately from foodstuffs and other reactive chemicals.[10]

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[4]
[10]

o Skin Contact: In case of skin contact, immediately wash with plenty of soap and water.[4]
Remove contaminated clothing and wash it before reuse. If skin irritation occurs, seek
medical advice.
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 Inhalation: Move the affected person to fresh air.[4][10] If breathing is difficult, provide
oxygen. If symptoms persist, seek medical attention.[10]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[6]

Disposal Plan

Proper disposal of 4,5-Dimethylthiazole-2-carbaldehyde is critical to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection: Collect all waste material containing this chemical in a dedicated, clearly
labeled, and sealed container.[3] Do not mix with other waste streams.

o Container Disposal: Handle uncleaned, empty containers as you would the product itself.

o Regulatory Compliance: All chemical waste must be disposed of in accordance with local,
state, and federal regulations. Contact your institution's Environmental Health and Safety
(EHS) department for specific guidance on hazardous waste disposal.[3][4]
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Workflow for Handling 4,5-Dimethylthiazole-2-carbaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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